Cas no 1516-28-5 (Benzene,1-methyl-4-(2-propen-1-ylthio)-)

• Product Name: Benzene,1-methyl-4-(2-propen-1-ylthio)-
• CAS No: 1516-28-5
• MF: C₁₀H₁₂S
• MW: 164.267281532288
• CID: 157103
• PubChem ID: 232029
• Update Time: 2025-04-19

Benzene,1-methyl-4-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-(2-propen-1-ylthio)-
• 1-methyl-4-prop-2-enylsulfanylbenzene
• 1-(4-methylphenyl)-1-thia-3-butene
• 1-(Allylsulfanyl)-4-methylbenzene
• 4-methylphenyl allyl sulfide
• AC1L5MZQ
• AC1Q2N27
• AC1Q7DWN
• allyl (p-tolyl)sulfide
• allyl 4-methylphenyl sulfide
• allyl 4-tolyl sulfide
• allyl p-tolyl sulfide
• Allyl(4-methylphenyl) sulfide
• AR-1H6806
• CTK4C7137
• NSC29050
• p-tolyl-allyl-thioether
• SCHEMBL10516600
• 1-(Allylsulfanyl)-4-methylbenzene #
• allyl 4-methyphenyl sulfide
• DTXSID80282988
• AKOS024323999
• 1516-28-5
• p-tolyl allyl sulfide
• NSC-29050

• Inchi： 1S/C10H12S/c1-3-8-11-10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3
• InChI Key： BGBJCIINHQWDMB-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 164.06606
• Monoisotopic Mass: 164.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 226.3°Cat760mmHg
• Flash Point: 89.4°C
• Refractive Index: 1.557
• PSA: 0
• LogP: 3.27310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers